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Compound of Interest

Compound Name: Bpin-Cyclohexene-C-COOEt

Cat. No.: B1529758

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-(pinacolboranyl)cyclohex-3-enecarboxylate is a bifunctional molecule of significant
interest in modern organic synthesis and medicinal chemistry. As a vinyl boronate ester
integrated into a cyclohexene scaffold that also bears a carboxylate group, this compound
serves as a versatile building block. The pinacolboranyl group is a cornerstone for palladium-
catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, enabling the
formation of carbon-carbon and carbon-heteroatom bonds with high precision and functional
group tolerance. The presence of the ethyl ester and the cyclohexene ring offers further
opportunities for chemical modification, making it a valuable intermediate in the synthesis of
complex molecular architectures, including novel therapeutic agents. This guide provides a
comprehensive overview of the properties, synthesis, and potential applications of ethyl 4-
(pinacolboranyl)cyclohex-3-enecarboxylate.

Chemical and Physical Properties

While specific experimental data for ethyl 4-(pinacolboranyl)cyclohex-3-enecarboxylate is not
readily available in the literature, its properties can be reliably inferred from closely related
analogs, such as cyclohexene-1-boronic acid pinacol ester. The presence of the ethyl
carboxylate group is expected to influence polarity, boiling point, and solubility.

Table 1: Estimated Physicochemical Properties
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Property Estimated Value Notes
Molecular Formula C15H25BOa4
Molecular Weight 280.17 g/mol
Colorless to pale yellow liquid Based on similar boronate
Appearance ] i
or low-melting solid esters.
) High boiling point expected
. ) > 250 °C at 760 mmHg (with )
Boiling Point B due to molecular weight and
decomposition) _
polarity.
] ] Likely a liquid or low-melting
Melting Point <25°C ]
solid at room temperature.
Estimated based on similar
Density ~1.0- 1.1 g/cm3 organic esters and boronic
esters.
Soluble in common organic )
The ester and pinacol groups
N solvents (e.g., THF, o )
Solubility confer solubility in organic

dichloromethane, ethyl

acetate). Insoluble in water.

media.

Refractive Index

~1.47 -1.49

Inferred from related
cyclohexene and boronate

ester compounds.

Table 2: Spectroscopic Data (Predicted)
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Technique Predicted Chemical Shifts | Signals

0 6.5-7.0 (m, 1H, vinylic proton), 4.1-4.3 (q, 2H,
OCH2CHs), 2.0-2.8 (m, 6H, allylic and other ring
protons), 1.2-1.4 (s, 12H, pinacol methyls), 1.2-
1.3 (t, 3H, OCH2CH5)

1H NMR (CDCls)

5 170-175 (C=0), 140-150 (C-B), 130-140
(C=CH), 83-85 (C(CHs)2), 60-62 (OCH2), 25-40

13C NMR (CDCl3
( ) (ring carbons), 24-25 (pinacol methyls), 14-15

(OCH2CH5)
1B NMR (CDCls) 0 28-32 (broad singlet)
Mass Spec (ESI+) m/z 281.1817 ([M+H]*), 303.1636 ([M+Na]*)

Synthesis and Experimental Protocols

The synthesis of ethyl 4-(pinacolboranyl)cyclohex-3-enecarboxylate can be envisioned through
several modern synthetic methodologies. A highly plausible and efficient route involves the
palladium-catalyzed borylation of a suitable vinyl triflate precursor.

Proposed Synthetic Route: Palladium-Catalyzed
Borylation

This approach leverages the readily available ethyl 4-oxocyclohexanecarboxylate as a starting
material. The ketone is converted to the corresponding vinyl triflate, which then undergoes a
palladium-catalyzed cross-coupling reaction with bis(pinacolato)diboron.

Experimental Workflow Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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